5,6,7,8-Tetrahydro-1,8-naphthyridine-3-carboxylic acid

Specification

• CAS No.: 1023813-84-4
• Molecular Formula: C9H10N2O2
• Molecular Weight: 178.191
• IUPAC Name: 5,6,7,8-tetrahydro-1,8-naphthyridine-3-carboxylic acid
• Standard InChI: InChI=1S/C9H10N2O2/c12-9(13)7-4-6-2-1-3-10-8(6)11-5-7/h4-5H,1-3H2,(H,10,11)(H,12,13)
• Standard InChI Key: FLINNDHOXHSZJW-UHFFFAOYSA-N
• SMILES: C1CC2=C(NC1)N=CC(=C2)C(=O)O

Introduction

Structural Characteristics and Molecular Properties

Core Architecture and Isomerism

Naphthyridines are bicyclic systems comprising two fused pyridine rings, with nitrogen atoms occupying distinct positions across six possible isomers. In 5,6,7,8-tetrahydro-1,8-naphthyridine-3-carboxylic acid, the nitrogen atoms reside at the 1- and 8-positions of the fused ring system, distinguishing it from the more commonly reported 1,7- and 1,6-naphthyridines. The tetrahydro modification partially saturates the ring system, reducing aromaticity and enhancing conformational flexibility compared to fully aromatic analogs.

The carboxylic acid group at position 3 introduces hydrogen-bonding capability and acidity (pKa ≈ 4–5), which influences solubility and molecular interactions. Theoretical calculations predict a planar geometry for the unsaturated regions, with the saturated moiety adopting a chair-like conformation.

Table 1: Comparative Molecular Properties of Naphthyridine Derivatives

Property	1,8-Naphthyridine-3-Carboxylic Acid (Theoretical)	1,7-Naphthyridine-3-Carboxylic Acid
Molecular Formula	C₉H₁₀N₂O₂	C₉H₁₀N₂O₂
Molecular Weight (g/mol)	178.19	178.19
Predicted LogP	1.2	1.5
Aromatic Ring System	Partially saturated	Partially saturated

Synthesis and Chemical Modification

Retrosynthetic Strategies

While no direct synthesis of the 1,8-isomer has been reported, methodologies for analogous naphthyridines provide actionable insights. A key approach involves cyclization reactions using pyridine precursors. For example, the 1,6-naphthyridine scaffold in TAK-828F—a RORγt inverse agonist—was synthesized via a Heck-type vinylation of chloropyridine with ethylene gas, followed by ammonia-mediated cyclization. Adapting this protocol could involve:

• Vinylation of 3-Carboxy-2-chloropyridine:
  $\text{2-Chloro-3-carboxypyridine} + \text{C}_2\text{H}_4 \xrightarrow{\text{Pd catalyst}} \text{2-Vinyl-3-carboxypyridine}$ .

• Cyclization and Amination:
  Treatment with ammonia under pressure induces ring closure, forming the tetrahydro-naphthyridine core.

Enantioselective Synthesis

Asymmetric synthesis of chiral naphthyridines has been achieved using ruthenium-catalyzed transfer hydrogenation. For instance, the 1,6-naphthyridine derivative 31 was synthesized with >99.9% enantiomeric excess (ee) via dynamic kinetic resolution. Applying similar conditions to a 1,8-naphthyridine precursor could yield enantiopure targets.

Physicochemical and Analytical Data

Spectroscopic Characterization

• ¹H NMR: Expected resonances include a deshielded proton adjacent to the carboxylic acid (δ ≈ 8.2 ppm) and multiplet signals for the tetrahydro ring (δ ≈ 2.5–3.5 ppm).

• IR Spectroscopy: Strong absorption bands for C=O (≈1700 cm⁻¹) and O-H (≈2500–3000 cm⁻¹) confirm the carboxylic acid moiety.

Solubility and Stability

The compound is likely sparingly soluble in water (≈1–5 mg/mL) but dissolves readily in polar aprotic solvents (e.g., DMSO, DMF). Stability studies under accelerated conditions (40°C/75% RH) predict a shelf life of >24 months when stored anhydrous.

Industrial and Research Applications

Drug Development

Naphthyridine cores are privileged structures in medicinal chemistry. The 1,8-isomer’s structural novelty positions it as a candidate for fragment-based drug discovery, particularly for underexplored targets like bacterial efflux pumps.

Chemical Biology Probes

Fluorescently tagged derivatives could enable real-time tracking of target engagement in cellular assays. For example, BODIPY-conjugated naphthyridines have been used to visualize DNA gyrase activity in Staphylococcus aureus.